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Compound of Interest

Compound Name: C.I. Acid blue 158

Cat. No.: B12374231 Get Quote

For researchers, scientists, and drug development professionals, the integrity of experimental

work is intrinsically linked to rigorous safety and environmental stewardship. The proper

disposal of chemical reagents, such as C.I. Acid Blue 158, is a critical component of

responsible laboratory practice. This guide provides essential, step-by-step procedures for the

safe handling and disposal of C.I. Acid Blue 158, ensuring compliance with safety regulations

and minimizing environmental impact.

C.I. Acid Blue 158 is a water-soluble, monoazo metallized dye.[1] While specific disposal

protocols for this compound are not extensively documented, a comprehensive approach

based on its chemical properties, known hazards, and general principles of hazardous waste

management is essential. The primary known hazard associated with C.I. Acid Blue 158 is that

it causes skin irritation.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn, including chemical-resistant gloves, safety goggles, and a lab coat.

All handling of C.I. Acid Blue 158, whether in solid or solution form, should be conducted in a

well-ventilated area or a chemical fume hood to avoid inhalation of any dust or aerosols.

Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the disposal of C.I. Acid Blue
158 from a laboratory setting. This protocol is designed to be conservative, treating the
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substance as hazardous waste to ensure the highest level of safety and environmental

protection.

Waste Identification and Classification:

All waste containing C.I. Acid Blue 158, including pure dye, solutions, and contaminated

materials (e.g., weighing boats, filter paper, gloves), must be classified as hazardous

chemical waste.

Due to its classification as an azo dye, there is potential for the formation of toxic aromatic

amines upon degradation.[2] Therefore, it should not be disposed of down the sanitary

sewer.

Waste Segregation and Collection:

Collect all C.I. Acid Blue 158 waste in a designated, properly labeled, and leak-proof

container.

The container must be compatible with the chemical. For aqueous solutions, a high-

density polyethylene (HDPE) container is suitable.

Do not mix C.I. Acid Blue 158 waste with other incompatible waste streams.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "C.I.
Acid Blue 158," the concentration (if in solution), and the date of accumulation.

Include any known hazard warnings, such as "Skin Irritant."

Storage:

Store the sealed waste container in a designated satellite accumulation area (SAA) within

the laboratory.

The SAA should be a secondary containment system to prevent spills and be located

away from general laboratory traffic.
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Ensure the storage area is cool, dry, and away from direct sunlight and incompatible

materials.

Disposal Request:

Once the waste container is full or has been in storage for the maximum allowable time

according to your institution's and local regulations, arrange for its disposal through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor.

Provide the EHS office with a complete and accurate description of the waste.

Quantitative Data for C.I. Acid Blue 158
The following table summarizes key quantitative data for C.I. Acid Blue 158.

Property Value Reference

CAS Number 6370-08-7

Color Index Number 14880 [1]

Molecular Formula C20H13CrN2NaO9S2 [3]

Molecular Weight 584.44 g/mol [3]

Solubility in water @ 90°C 80-90 g/L [4]

pH of 1% Solution 6-8 [4]

Experimental Protocols Cited
The disposal procedures outlined in this document are based on established best practices for

the management of hazardous chemical waste in a laboratory setting, as informed by

regulations such as the Resource Conservation and Recovery Act (RCRA). No specific

experimental protocols for the degradation or neutralization of C.I. Acid Blue 158 at a

laboratory scale are recommended due to the potential for the formation of hazardous

byproducts. Studies on the biodegradation of azo dyes have shown that while effective for
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decolorization, the process can lead to the formation of aromatic amines, which may be toxic

and require further complex treatment.[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of C.I.
Acid Blue 158 waste in a laboratory environment.

Start: Generate C.I. Acid Blue 158 Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Classify as Hazardous Waste

Collect in a Labeled,
Compatible Container

Store in Designated
Satellite Accumulation Area

Request Disposal via
EHS or Licensed Contractor

End: Proper Disposal

Click to download full resolution via product page
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Caption: Disposal Workflow for C.I. Acid Blue 158 Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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